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Abstract

This technical guide provides a comprehensive overview of Anabiol (bolandiol dipropionate), a
synthetic anabolic-androgenic steroid (AAS), and its analogues. Bolandiol dipropionate, a
derivative of 19-nortestosterone, has been a subject of interest for its anabolic properties. This
document details its mechanism of action, explores its various analogues, and presents
guantitative data from key experimental studies. Furthermore, it provides detailed protocols for
relevant in vitro and in vivo assays and visualizes critical signaling pathways and experimental
workflows to facilitate a deeper understanding for research and drug development purposes.

Introduction

Anabiol is the commercial trade name for the compound bolandiol dipropionate.[1] It is a
synthetic anabolic-androgenic steroid and an ester of bolandiol (19-nor-4-androstenediol).[1] As
a derivative of 19-nortestosterone (nandrolone), its pharmacological profile has been of interest
in contexts ranging from athletic performance enhancement to potential therapeutic
applications.[2][3] This guide aims to consolidate the available scientific information on
bolandiol dipropionate and its analogues, providing a technical resource for the scientific
community.
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e |[UPAC Name: [(3S,8R,9S,10R,13S,14S,17S)-13-Methyl-17-propanoyloxy-
1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]
propanoate

e Synonyms: Bolandiol dipropionate, Norpropandrolate, Storinal, SC-7525
e CAS Number: 1986-53-4
e Molecular Formula: C24H360a4

e Molecular Weight: 388.54 g/mol

Mechanism of Action

Bolandiol, the active form of bolandiol dipropionate, exerts its biological effects primarily
through interaction with steroid hormone receptors. Its mechanism is multifaceted, involving not
only the androgen receptor (AR) but also estrogen (ER) and progestin (PR) receptors, which is
a unigue characteristic among anabolic steroids.[4][5]

Receptor Binding and Activation

Studies have shown that bolandiol binds to the androgen receptor with a lower affinity
compared to testosterone, dihydrotestosterone (DHT), and 19-nortestosterone.[4][5] It also
exhibits measurable, albeit low, affinity for both isoforms of the estrogen receptor (ERa and
ERp) and the progesterone receptor (PR-A and PR-B).[4][5]

Upon binding, bolandiol acts as an agonist, stimulating transcriptional activity mediated by
these receptors. However, its potency as an agonist is significantly lower than that of the
primary endogenous hormones for each respective receptor.[4][5]

Signaling Pathway

The primary signaling pathway for bolandiol, like other androgens, involves the androgen
receptor. The general steps are outlined below:

» Cellular Entry: Bolandiol, being a lipophilic molecule, diffuses across the cell membrane into
the cytoplasm.
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Receptor Binding: In the cytoplasm, bolandiol binds to the ligand-binding domain (LBD) of
the androgen receptor, which is associated with heat shock proteins (HSPs).

Conformational Change and Dissociation: Ligand binding induces a conformational change
in the AR, causing the dissociation of HSPs.

Dimerization and Nuclear Translocation: The activated AR forms a homodimer and
translocates into the nucleus.

DNA Binding: The AR dimer binds to specific DNA sequences known as androgen response
elements (ARES) in the promoter regions of target genes.

Gene Transcription: The AR, along with co-regulator proteins, modulates the transcription of
androgen-responsive genes, leading to the synthesis of proteins that mediate the
physiological effects of androgens.
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Preparation
Prepare Radiolabeled Ligand Prepare Androgen Receptor Prepare Test Compound
[Prepare Assay Buf‘fe) [ (e.g., [*H]-Mibolerone) j Ge.g.. from rat prostate cytosol) (serial dilutions)
Assay

Combine Reagents in 96-well plate:
- Assay Buffer
- Radioligand
- AR Preparation
- Test Compound/Control

Incubate at 4°C
(18-24 hours)

Separate Bound from Free Ligand
(e.g., Hydroxylapatite precipitation)

Wash Pellet

Detectionv& Analysis

Add Scintillation Cocktail

Measure Radioactivity
(Liquid Scintillation Counter)

Calculate Specific Binding

Plot Dose-Response Curve
and Determine ICso
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Animal Preparation

Acclimatize Immature Male Rats

:

Orchiectomize (Castrate) Rats

:

Gllow for Post-operative Recovery

Treatment

Randomly Assign Rats to Treatment Groups
(Vehicle Control, Reference Steroid, Test Compound)

Administer Daily Doses
(e.g., subcutaneous injection) for a set period (e.g., 7-10 days)

Monitor Animal Health and Body Weight

Endpoint Analysis

Euthanize Animals
Dissect and Weigh Target Tissues:
- Levator Ani Muscle (Anabolic)

- Ventral Prostate (Androgenic)
- Seminal Vesicles (Androgenic)

Normalize Tissue Weights to Body Weight

Statistical Analysis of Tissue Weight Differences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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